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Compound of Interest

Compound Name: (3-Chlorophenyl)hydrazine

Cat. No.: B1595953 Get Quote

An In-depth Technical Guide to (3-Chlorophenyl)hydrazine: Properties, Synthesis, and

Applications in Drug Discovery

Introduction
(3-Chlorophenyl)hydrazine is a substituted aromatic hydrazine that serves as a pivotal

building block in modern synthetic organic and medicinal chemistry. Valued for the reactive

hydrazine moiety attached to a chlorinated phenyl ring, it is a key precursor for the synthesis of

a wide array of heterocyclic compounds. Its most prominent application lies in the construction

of indole scaffolds via the Fischer indole synthesis, a foundational reaction in the development

of numerous pharmaceutical agents. This guide provides an in-depth exploration of (3-
Chlorophenyl)hydrazine, detailing its chemical identity, synthesis, core reactivity, and

applications, with a focus on its utility for researchers and professionals in drug development.

The compound is most commonly supplied and utilized as its more stable hydrochloride salt, a

distinction that is critical for experimental design and will be addressed herein.

Chemical Identity and Physicochemical Properties
Accurate identification of a chemical entity is fundamental for reproducible research. (3-
Chlorophenyl)hydrazine is primarily available as a free base or as a hydrochloride salt. The

salt form, (3-Chlorophenyl)hydrazine hydrochloride, is generally preferred in laboratory

settings due to its enhanced stability and ease of handling compared to the free base.[1]
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A summary of the primary identifiers for both the free base and its common hydrochloride salt is

provided below.

Identifier
(3-Chlorophenyl)hydrazine
(Free Base)

(3-Chlorophenyl)hydrazine
Hydrochloride

CAS Number 14763-20-3[2][3][4] 2312-23-4[5][6]

IUPAC Name (3-chlorophenyl)hydrazine[2]
1-(3-chlorophenyl)hydrazine

hydrochloride[5]

Molecular Formula C₆H₇ClN₂[2] C₆H₈Cl₂N₂[6]

InChI
InChI=1S/C6H7ClN2/c7-5-2-1-

3-6(4-5)9-8/h1-4,9H,8H2[2]

InChI=1S/C6H7ClN2.ClH/c7-5-

2-1-3-6(4-5)9-8;/h1-

4,9H,8H2;1H[5]

SMILES C1=CC(=CC(=C1)Cl)NN[2]
[H+].

[Cl-].NNC1=CC=CC(Cl)=C1[7]

Chemical Structures
The molecular structures of the free base and its hydrochloride salt are depicted below.
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Figure 1. Chemical Structures

(3-Chlorophenyl)hydrazine (Free Base)

(3-Chlorophenyl)hydrazine HCl
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3-Chloroaniline

Step 1: Diazotization
NaNO₂, HCl

0-5 °C
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e.g., Na₂S₂O₅ or SnCl₂
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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